methyl (4-(N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)sulfamoyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]sulfamoyl]phenyl]carbamate
• InChI: InChI=1S/C20H23N3O4S2/c1-23(2)18(17-13-28-19-7-5-4-6-16(17)19)12-21-29(25,26)15-10-8-14(9-11-15)22-20(24)27-3/h4-11,13,18,21H,12H2,1-3H3,(H,22,24)
• InChI Key: KTQWHZSAGOUYPI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)OC)C2=CSC3=CC=CC=C32
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 2034465-57-9

Description

Methyl (4-(N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)sulfamoyl)phenyl)carbamate is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Microbiology and Chemistry

Antimicrobial Applications : Some derivatives of benzimidazole, structurally related to the compound , have shown potent and selective activity against the gastric pathogen Helicobacter pylori. These derivatives are highlighted for their low minimum inhibition concentration (MIC) values across different H. pylori strains, including those resistant to common treatments. This suggests potential for developing novel anti-H. pylori agents from similar structures (Carcanague et al., 2002).

Synthetic Chemistry : Research on the synthesis of carbamate derivatives of coumarin and chromene has involved similar complex organic molecules. These synthetic pathways could inform methods for producing related compounds with potential biological activities (Velikorodov & Imasheva, 2008).

Biological Activity and Molecular Docking : Another study synthesized a series of benzene sulfonamide derivatives showing interesting antimicrobial activities. These compounds were evaluated for their effectiveness against various bacteria and fungi, providing insights into the design of molecules with enhanced biological properties (Ghorab et al., 2017).

Environmental Impact and Biodegradation

Biodegradation Studies : Investigations into the transformations of dimethylbenzothiophene isomers by Pseudomonas strains offer a glimpse into the environmental fate of sulfur-containing organic compounds. Understanding how these compounds degrade under microbial activity can inform environmental management and pollution remediation strategies (Kropp et al., 1996).

Chemical Synthesis and Analysis

Synthesis Routes : Research exploring synthetic routes for NN-dimethyl-2-(4-hydroxy-3-benzo[b]thiophenyl)ethylamine, which shares structural features with the compound of interest, reveals the complexity and potential applications of these molecules in creating pharmacologically active agents (Chapman et al., 1972).